Cas no 1804442-36-1 (5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine)
5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine
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- Inchi: 1S/C9H11F3N2O2/c1-5-7(15-2)8(16-9(10,11)12)6(3-13)4-14-5/h4H,3,13H2,1-2H3
- InChI Key: SSKRGWJORKLXBN-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C(C)=NC=C1CN)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 225
- XLogP3: 1.3
- Topological Polar Surface Area: 57.4
5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029090054-1g |
5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine |
1804442-36-1 | 97% | 1g |
$1,564.50 | 2022-04-02 |
5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine
Comprehensive Overview of 5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804442-36-1)
The compound 5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804442-36-1) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.
In recent years, the search for pyridine-based compounds has surged, driven by their versatility in medicinal chemistry. The presence of a trifluoromethoxy group in this molecule is noteworthy, as fluorinated compounds are known for their improved metabolic stability and membrane permeability. This aligns with current trends in the pharmaceutical industry, where fluorinated drug candidates are a hot topic. Additionally, the methoxy and methyl substituents contribute to the compound's lipophilicity, a critical factor in optimizing drug-like properties.
The synthesis and characterization of CAS No. 1804442-36-1 have been explored in several studies, highlighting its role as a building block for more complex structures. Its aminomethyl functionality allows for further derivatization, making it a versatile reagent in organic synthesis. This is particularly relevant in the context of fragment-based drug design, where small molecules are used to construct larger, target-specific compounds. The compound's stability under various conditions also makes it a reliable choice for industrial-scale applications.
From an environmental perspective, the demand for sustainable chemistry has led to increased scrutiny of synthetic intermediates. 5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine has been evaluated for its eco-friendly potential, with researchers exploring greener synthesis routes. This aligns with the growing interest in green chemistry and the reduction of hazardous byproducts. The compound's compatibility with catalytic processes further enhances its appeal in modern synthetic workflows.
In the agrochemical sector, pyridine derivatives are widely used due to their bioactivity. The trifluoromethoxy moiety in this compound is particularly significant, as it often enhances pesticidal or herbicidal activity. This has led to investigations into its potential as a crop protection agent, especially in the development of resistance-management strategies. The compound's structural features may also contribute to its selectivity, reducing off-target effects—a key consideration in sustainable agriculture.
Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the purity and identity of CAS No. 1804442-36-1. These methods are critical for quality control, especially when the compound is used in high-value applications. The availability of detailed spectral data ensures reproducibility, a cornerstone of reliable research. Furthermore, computational studies have been conducted to predict the compound's molecular interactions, providing insights into its potential binding modes with biological targets.
The commercial availability of 5-(Aminomethyl)-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine has facilitated its adoption in various research programs. Suppliers often highlight its high purity and stability, which are essential for consistent results. This is particularly important in high-throughput screening campaigns, where compound integrity can significantly impact outcomes. The compound's shelf life and storage conditions are also well-documented, ensuring optimal performance in laboratory settings.
Looking ahead, the continued exploration of CAS No. 1804442-36-1 is expected to yield new discoveries. Its combination of functional groups offers a rich platform for innovation, whether in drug development or material science. As the scientific community prioritizes structure-activity relationships, this compound's modularity will likely keep it at the forefront of interdisciplinary research. Collaborative efforts between academia and industry may further unlock its potential, addressing unmet needs in healthcare and beyond.
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